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Compound of Interest

Compound Name:
Ingenol-5,20-acetonide-3-O-

angelate

Cat. No.: B10862229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ingenol-5,20-acetonide-3-O-
angelate, a key synthetic intermediate in the production of Ingenol Mebutate (Ingenol 3-

angelate, PEP005). Ingenol Mebutate is a potent activator of Protein Kinase C (PKC) and is the

active ingredient in FDA-approved treatments for actinic keratosis.[1][2][3][4] This document

details the chemical properties, synthesis protocols, and biological significance of this

compound and its derivatives.

Chemical Structure and Properties
Ingenol-5,20-acetonide-3-O-angelate is a diterpenoid and a derivative of ingenol, a natural

product found in the sap of plants from the Euphorbia genus.[2][5] The acetonide group serves

as a protecting group for the 5- and 20-hydroxyls of the ingenol core during synthesis.[1][6][7]

Table 1: Chemical and Physical Properties of Ingenol-5,20-acetonide-3-O-angelate
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Property Value Source

Molecular Formula C28H38O6 [8][9][10]

Molecular Weight 470.60 g/mol [8][9]

IUPAC Name

[(1S,4S,5S,6R,13S,14R,16R,1

8R)-5-hydroxy-3,8,8,15,15,18-

hexamethyl-19-oxo-7,9-

dioxapentacyclo[11.5.1.01,5.0

6,11.014,16]nonadeca-2,11-

dien-4-yl] (Z)-2-methylbut-2-

enoate

[8]

CAS Number 87980-68-5 [8][10][11]
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Synthesis and Experimental Protocols
Ingenol-5,20-acetonide-3-O-angelate is a crucial intermediate in the semi-synthesis of

Ingenol 3-angelate from the more readily available ingenol.[1][7] This synthetic strategy allows

for the regioselective esterification of the 3-OH group.[1]
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Semisynthesis of Ingenol 3-angelate.

Experimental Protocol: Stereoconservative Angeloylation

A high-yielding method has been developed for the preparation of Ingenol 3-angelate via the

Ingenol-5,20-acetonide intermediate, which avoids the isomerization of the angelate (Z-form) to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b10862229?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10862229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the tiglate (E-form).[1][6]

Materials:

Ingenol-5,20-acetonide

Angelic anhydride

Solvent (e.g., Pyridine, CH2Cl2, THF)

Base (e.g., DMAP, LHMDS, NaHMDS, KHMDS)

Procedure:

Dissolve Ingenol-5,20-acetonide in the chosen solvent at room temperature.

If a base is used, add it to the solution. The choice of base and solvent significantly impacts

the reaction's conversion rate and the ratio of angelate to tiglate.

Add angelic anhydride (typically 1.2-1.5 equivalents) to the reaction mixture.

Monitor the reaction progress using 1H NMR to determine conversion and the

angelate/tiglate ratio.

Table 2: Summary of Reaction Conditions for Angeloylation
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Entry Solvent Base
Angelic
Anhydride
(equiv)

Conversion
(%)

Angelate:Ti
glate Ratio

1 Pyridine Pyridine 1.5 60 98:2

2 CH2Cl2
DMAP (1.5

equiv)
1.5 80 98:2

3 THF
LHMDS (1.15

equiv)
1.2 >95 >98:2

4 THF
NaHMDS

(1.15 equiv)
1.2 >95 >98:2

5 THF
KHMDS (1.15

equiv)
1.2 >95 >98:2

Data adapted

from

Jørgensen et

al., Synlett

2012.[1]

The use of HMDS bases in THF provides the highest conversion rates while maintaining

excellent stereoselectivity.[1]

Biological Activity and Signaling Pathways
While Ingenol-5,20-acetonide-3-O-angelate is primarily a synthetic intermediate, its

deprotected product, Ingenol 3-angelate (Ingenol Mebutate), exhibits significant biological

activity. It is a potent, broad-spectrum activator of Protein Kinase C (PKC) isoenzymes.[2][12]

This activation triggers a dual mechanism of action: direct induction of apoptosis in cancer cells

and promotion of an inflammatory response that aids in wound healing.[1]

The signaling cascade initiated by Ingenol 3-angelate has been shown to involve the activation

of PKCδ, which is crucial for the induction of apoptosis in malignant cells such as those in

acute myelogenous leukemia.[2] Furthermore, studies have indicated that Ingenol 3-angelate

can suppress tumor development by downregulating the NF-κB-Cox2 signaling pathway.[5]
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Signaling pathway of Ingenol 3-angelate.

Table 3: Biological Activity of Ingenol 3-angelate (PEP005)
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Parameter Target Value Cell Line/System

Ki PKC-α 0.3 nM In vitro

Ki PKC-β 0.105 nM In vitro

Ki PKC-γ 0.162 nM In vitro

Ki PKC-δ 0.376 nM In vitro

Ki PKC-ε 0.171 nM In vitro

IC50 - 1.41 ± 0.255 nM WEHI-231 cells

IC50 - 3.24 ± 2.01 nM HOP-92 cells

IC50 - 11.9 ± 1.307 nM Colo-205 cells

Data from

MedchemExpress.[12]

The potent, nanomolar activity of Ingenol 3-angelate underscores the importance of efficient

synthetic routes, for which Ingenol-5,20-acetonide-3-O-angelate is a critical component.[12]

The compound's ability to induce cell death in cancer cells while sparing normal cells makes it

a valuable therapeutic agent.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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